Cas no 26444-19-9 (Ethanone,1-(methylphenyl)-)

• Product Name: Ethanone,1-(methylphenyl)-
• CAS No: 26444-19-9
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 260595
• Update Time: 2026-05-14

Ethanone,1-(methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(methylphenyl)-
• 1-(Methylphenyl)ethan-1-one

• Inchi： InChI=1S/C9H10O/c1-7-5-3-4-6-9(7)8(2)10/h3-6H,1-2H3
• InChI Key： YXWWHNCQZBVZPV-UHFFFAOYSA-N
• SMILES： CC1C=CC=CC=1C(=O)C

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.096
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones